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Compound of Interest

Compound Name: VH032-C7-COOH

Cat. No.: B15621797

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the utilization of VH032-C7-COOH in the

synthesis of Proteolysis Targeting Chimeras (PROTACs). VH032-C7-COOH is a functionalized

ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, featuring a seven-carbon alkyl linker

terminating in a carboxylic acid. This terminal carboxyl group serves as a versatile handle for

conjugation to an amine-containing protein of interest (POI) ligand, forming a heterobifunctional

PROTAC.

Overview of VH032-C7-COOH and its Role in
PROTACs
VH032 is a potent inhibitor of the VHL interaction with Hypoxia-Inducible Factor 1α (HIF-1α).[1]

In the context of PROTACs, VH032 and its derivatives act as a recruitment moiety for the VHL

E3 ligase. A PROTAC molecule consists of a VHL ligand (like VH032-C7-COOH), a linker, and

a ligand for a target protein. By bringing the target protein in proximity to the VHL E3 ligase, the

PROTAC facilitates the ubiquitination and subsequent proteasomal degradation of the target

protein. The C7-COOH linker on VH032 provides a strategic exit vector for the attachment of

various POI ligands through stable amide bond formation.
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Key Applications
Synthesis of VHL-based PROTACs: The primary application of VH032-C7-COOH is as a key

building block in the modular synthesis of PROTACs to induce the degradation of a wide

range of target proteins.

Structure-Activity Relationship (SAR) Studies: The defined linker length allows for systematic

studies on the impact of linker composition and length on ternary complex formation,

degradation efficacy, and cell permeability.

Development of Novel Therapeutics: By enabling the creation of PROTACs for previously

"undruggable" targets, VH032-C7-COOH is a valuable tool in the development of new

therapeutic agents for various diseases, including cancer.

Chemical Properties of VH032-C7-COOH
Property Value

Molecular Formula C31H44N4O6S

Molecular Weight 616.77 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO, DMF

Storage Store at -20°C for long-term stability

Signaling Pathway of VHL-based PROTACs
The following diagram illustrates the mechanism of action of a PROTAC synthesized from

VH032-C7-COOH.
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Start

Dissolve VH032-C7-COOH,
HATU, and Amine-POI

in anhydrous DMF

Add DIPEA to the mixture

Stir at room temperature
for 2-16 hours

Monitor reaction by
LC-MS or TLC

Incomplete

Aqueous workup:
Dilute with EtOAc, wash with

aq. LiCl, and brine

Reaction complete

Purify by flash chromatography
or preparative HPLC

Characterize product by
LC-MS and NMR

End

 

Start

Activate VH032-C7-COOH
with EDC and Sulfo-NHS

in MES buffer (pH 6.0)

Incubate for 15-30 min
at room temperature

Add Amine-POI ligand
in PBS (pH 7.4)

Stir at room temperature
for 2-4 hours

Quench reaction with
hydroxylamine (optional)

Purify by dialysis or
size-exclusion chromatography

Characterize product by
SDS-PAGE and MS

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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